molecular formula C9H9Br2NO2 B310759 2,4-dibromo-N-(2-hydroxyethyl)benzamide

2,4-dibromo-N-(2-hydroxyethyl)benzamide

Cat. No.: B310759
M. Wt: 322.98 g/mol
InChI Key: SUZIFZHZOBQURN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dibromo-N-(2-hydroxyethyl)benzamide is a brominated benzamide derivative characterized by two bromine substituents at the 2- and 4-positions of the aromatic ring and a 2-hydroxyethyl group attached to the benzamide nitrogen. This compound combines halogenated aromatic properties with the hydrogen-bonding capacity of the hydroxyethyl moiety, making it a candidate for applications in medicinal chemistry, material science, or as an intermediate in organic synthesis.

Properties

Molecular Formula

C9H9Br2NO2

Molecular Weight

322.98 g/mol

IUPAC Name

2,4-dibromo-N-(2-hydroxyethyl)benzamide

InChI

InChI=1S/C9H9Br2NO2/c10-6-1-2-7(8(11)5-6)9(14)12-3-4-13/h1-2,5,13H,3-4H2,(H,12,14)

InChI Key

SUZIFZHZOBQURN-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1Br)Br)C(=O)NCCO

Canonical SMILES

C1=CC(=C(C=C1Br)Br)C(=O)NCCO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural Analogs and Substituent Effects

The table below summarizes key analogs and their distinguishing features:

Compound Name Substituents on Benzamide Ring Functional Groups on N-Side Chain Key Properties/Applications References
2,4-Dibromo-N-(2-hydroxyethyl)benzamide 2-Br, 4-Br 2-Hydroxyethyl Potential halogen bonding, intermediate Inferred
4-Bromo-N-(2-nitrophenyl)benzamide 4-Br 2-Nitrophenyl Crystallographic studies, nitro group reactivity
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide 3-Me 2-Hydroxy-1,1-dimethylethyl N,O-bidentate directing group for C–H activation
2,4-Dihydroxy-N-(2-hydroxyethyl)benzamide 2-OH, 4-OH 2-Hydroxyethyl Laccase-mediated cross-coupling reactions
4-Bromo-N-[2-(dimethylamino)ethyl]benzamide 4-Br 2-(Dimethylamino)ethyl Amine functionality for solubility modulation
5-(4-Fluorophenyl)-2,3-dihydroxy-N-(2-hydroxyethyl)benzamide 2-OH, 3-OH, 5-(4-FPh) 2-Hydroxyethyl Fluorine-enhanced bioactivity (PDB ligand)
Key Observations:
  • Halogenation vs. Hydroxylation : Bromine atoms increase molecular weight and hydrophobicity compared to hydroxylated analogs (e.g., 2,4-dihydroxy derivative in ). Bromine’s electron-withdrawing effect may also alter electronic properties, influencing reactivity in coupling reactions or binding interactions.
  • Side-Chain Functionality: The 2-hydroxyethyl group enhances hydrogen-bonding capacity, similar to compounds used in laccase-mediated cross-coupling (e.g., ).
  • Biological Relevance : Fluorinated analogs () exhibit enhanced binding in enzyme pockets due to fluorine’s electronegativity, suggesting brominated versions like the target compound may similarly interact with halogen-binding pockets in proteins.

Physicochemical Properties

  • Molecular Weight and Solubility: The target compound’s molecular weight (~323 g/mol, estimated for C₉H₈Br₂NO₂) exceeds that of non-brominated analogs (e.g., 189 g/mol for 3-ethynyl-N-(2-hydroxyethyl)benzamide ). Bromine substituents likely reduce aqueous solubility compared to hydroxylated derivatives (e.g., 2,4-dihydroxy analog in ), but the hydroxyethyl group may mitigate this through hydrogen bonding.
  • Thermal Stability : Brominated benzamides generally exhibit higher melting points than hydroxylated analogs due to stronger van der Waals interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.